![molecular formula C9H9ClN4O2 B1423196 Ethyl 6-chloroimidazo[1,2-B]pyridazin-2-ylcarbamate CAS No. 1005785-65-8](/img/structure/B1423196.png)
Ethyl 6-chloroimidazo[1,2-B]pyridazin-2-ylcarbamate
Overview
Description
Ethyl 6-chloroimidazo[1,2-b]pyridazin-2-ylcarbamate is a unique chemical compound with the empirical formula C9H9ClN4O2 . It has a molecular weight of 240.65 . This compound is provided to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
A new compound, ethyl 6-chloro-3-fluoroimidazo[1,2-b]pyridazine-2-carboxylate, was synthesized . The structure of the synthesized compounds is novel compared to the previous imidazoles and pyrazines . The structure of the target compound was characterized by 1H NMR, 13C NMR, FTIR, and MS .Molecular Structure Analysis
The title compound can exist in four relatively stable conformations . The negative potential region is usually related to the lone pair of electronegative atoms, so the negatively charged region is mainly distributed in the O atom of ester group, sulfonyl group, and ketone .Chemical Reactions Analysis
The negative potential region exists in the O1 atom on the carbonyl group, indicating that this region is more likely to provide electrons, and there may be a nucleophilic attack site .Physical And Chemical Properties Analysis
This compound is a solid . It has a density of 1.5±0.1 g/cm3 . The index of refraction is 1.667 . It has 6 H bond acceptors and 1 H bond donor . It also has 3 freely rotating bonds .Scientific Research Applications
Antimitotic Activity and Synthesis
Ethyl 6-chloroimidazo[1,2-B]pyridazin-2-ylcarbamate has been studied for its antimitotic properties. Research has demonstrated that related compounds can inhibit the proliferation of growth and cause mitotic arrest in lymphoid leukemia L1210 at micromolar concentrations (Temple, 1990). Additionally, these compounds have shown activity against several experimental neoplasms by causing the accumulation of cells at mitosis (Wheeler et al., 1982).
VEGFR-2 Kinase Inhibitory Activity
Another important application is in the synthesis of vascular endothelial growth factor receptor (VEGFR) 2 kinase inhibitors. A streamlined synthesis approach for these inhibitors, utilizing ethyl 6-chloroimidazo[1,2-B]pyridazin-2-ylcarbamate, has been developed (Ishimoto et al., 2013).
Interaction with Benzodiazepine Receptors
Research has also been conducted on the interaction of these compounds with central and mitochondrial benzodiazepine receptors. Various derivatives have been synthesized and tested for their affinity, with some showing selective binding to peripheral-type receptors (Schmitt et al., 1997).
Synthesis of Imidazo[1,2-α]-pyridines
In addition, these compounds have been utilized in the synthesis of polychlorinated imidazo[1,2-α]pyridines, which are analogs of certain chlorinated benzimidazoles (Gudmundsson et al., 1997).
Antimicrobial Evaluation
They have also been used in the synthesis of new pyrimidine derivatives, which have been evaluated for their antimicrobial properties (Farag et al., 2008).
Anti-HBV Activity
Additionally, there has been research on their use in the design and synthesis of compounds with anti-HBV (Hepatitis B Virus) activity (Gerasi et al., 2020).
Safety and Hazards
properties
IUPAC Name |
ethyl N-(6-chloroimidazo[1,2-b]pyridazin-2-yl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN4O2/c1-2-16-9(15)12-7-5-14-8(11-7)4-3-6(10)13-14/h3-5H,2H2,1H3,(H,12,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTEHXHUHMOJRRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC1=CN2C(=N1)C=CC(=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30693929 | |
Record name | Ethyl (6-chloroimidazo[1,2-b]pyridazin-2-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30693929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-chloroimidazo[1,2-B]pyridazin-2-ylcarbamate | |
CAS RN |
1005785-65-8 | |
Record name | Ethyl (6-chloroimidazo[1,2-b]pyridazin-2-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30693929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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